9-mercapto-4-methoxy-6,10-dihydro-11H-chromeno[4',3':4,5]thieno[2,3-d]pyrimidin-11-one

• IUPAC Name: 6-methoxy-14-sulfanylidene-8-oxa-11-thia-13,15-diazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),3,5,12(17)-pentaen-16-one
• InChI: InChI=1S/C14H10N2O3S2/c1-18-7-4-2-3-6-9-8(5-19-11(6)7)21-13-10(9)12(17)15-14(20)16-13/h2-4H,5H2,1H3,(H2,15,16,17,20)
• InChI Key: IAXQWKXEIJVCSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCC3=C2C4=C(S3)NC(=S)NC4=O
• Molecular Formula: C14H10N2O3S2
• Molecular Weight: 318.4 g/mol

Description

Synthesis Analysis

The synthesis of related chromeno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-11(10H)-one derivatives involves reactions of triethyl orthoformate or aromatic aldehydes with chromeno[2,3-d]pyrimidine derivatives. These derivatives are prepared by the reactions of hydrazine monohydrate and formimidate derivatives, which are synthesized from 2-amino-7,7-dimethyl-5-oxo-4-aryl-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile derivatives and triethyl orthoformate (Wang et al., 2014).

Molecular Structure Analysis

The molecular structure of these compounds, including 12-(4-methoxyphenyl)-9,9-dimethyl-8,12-dihydro-9H-chromeno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-11(10H)-one, is determined through single-crystal X-ray diffraction analysis. This technique provides detailed insights into the arrangement of atoms within the molecule and their spatial relationships (Wang et al., 2014).

Chemical Reactions and Properties

The synthesis of related compounds involves key chemical reactions such as cyclization of thienylthioureas in acidic medium to obtain 3-substituted thieno[2,3-d]pyrimidin-4(3H)-one-2-mercaptoacetic acids and their ethyl esters. These compounds exhibit significant antimicrobial activity, indicating their potential for pharmaceutical applications (Devani et al., 1976).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystallinity, can be inferred from their synthesis and molecular structure. Single-crystal X-ray diffraction analysis, in particular, provides valuable information about the crystal structure, which is related to the compound's physical properties (Wang et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, of such compounds are influenced by their molecular structure. The presence of functional groups such as mercapto, methoxy, and pyrimidinone can dictate the compound's behavior in chemical reactions, including its potential as a pharmaceutical agent (Devani et al., 1976).

Mechanism of Action

The mechanism of action for this compound is not clear without additional context. If it’s intended for use as a drug, the mechanism would depend on the specific biological target. The compound’s large, complex structure suggests that it could potentially interact with a variety of biological targets.

Future Directions

The future research directions for this compound could be vast, depending on its intended use. If it shows promising biological activity, it could be further optimized and studied as a potential drug candidate.